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Compound of Interest

Compound Name: endobon

Cat. No.: B1176427

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the handling, preparation, and
implantation of Endobon® Xenograft Granules. The following protocols are intended to ensure
optimal outcomes in bone regeneration procedures.

Product Description and Composition

Endobon® Xenograft Granules are a sterile, biocompatible, and non-resorbable bone graft
substitute derived from cancellous bovine bone.[1][2] The granules are composed of
hydroxyapatite ceramic, which has been fully deproteinized through a two-step high-
temperature process.[1][2][3][4] This rigorous manufacturing method ensures safety from
bacteria, viruses, and prions.[1][4] The resulting material is an osteoconductive scaffold that
facilitates bone growth on its surface and throughout the graft.[1][3]

The chemical composition of Endobon® is primarily pentacalcium hydroxide (tris) phosphate
[Ca5(P0O4)30H].[5] The high sintering temperature used in its production results in a highly
crystalline structure, contributing to its slow resorption rate.[5]

Data Presentation: Product Specifications

Quantitative data for Endobon® Xenograft Granules are summarized in the tables below for
easy reference and comparison.
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Table 1: Granule Sizes and Recommended Applications

Granule Size Particle Size (um) Preferred Applications

Grafting smaller defects, such
Small 500 - 1000 as extraction sockets.[3][6][7]

[8][°]

Grafting larger defects, such
Large 1000 - 2000 ] ]
as sinus elevations.[3][6][8][9]

Table 2: Product Availability

Catalog Number Volume (mL) Packaging

ROX05 0.5 1 Dish[1]

ROX10 1 1 Dish[1]

ROX20 / ROXLG20 2 1 Dish[1]

ROXLG50 5 5 Dishes (1 mL each)[1]
ROXLG80 8 8 Dishes (1 mL each)[1]

Experimental Protocols
Materials Required

 Endobon® Xenograft Granules (appropriate size)
 Sterile saline solution or patient's blood

 Sterile dappen dish or mixing bowl

o Sterile surgical instruments for implantation

o (Optional) Autologous bone graft material

o (Optional) Barrier membrane (e.g., OsseoGuard®)[6][8][9]
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» (Optional) Fibrin glue[10]

Preparation of Endobon® Granules

o Aseptic Technique: All handling and preparation of Endobon® granules must be performed
under strict aseptic conditions to prevent contamination.

e Hydration:
o Open the sterile packaging of the Endobon® Xenograft Granules.
o Transfer the required amount of granules into a sterile dappen dish.

o Hydrate the granules with sterile saline solution or the patient's own blood. This will cause
the granules to adhere to one another, facilitating easier handling and placement into the
defect site.[3][6][8][9]

e Mixing (Optional):

o If combining with autologous bone, mix the hydrated Endobon® granules with the
harvested autogenous bone. A 50:50 ratio has been shown to be effective in certain

applications.[11]

o For enhanced handling properties, the granules can be mixed with fibrin glue.[10]

Surgical Implantation Protocol

o Defect Preparation: Prepare the recipient bone defect by removing all soft tissue remnants.
To enhance graft stability and subsequent bone formation, it is recommended to create small
perforations within the defect to induce bleeding.[10]

e Granule Placement:
o Carefully place the hydrated Endobon® granules into the prepared defect.

o Crucially, do not over-compress or pack the granules too tightly.[10] Over-compression
can inhibit clot formation and the ingrowth of new bone.[10] The granules should be
loosely packed to allow space for vascularization and new bone formation.[10]
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e Use of a Barrier Membrane (Recommended):

o In many cases, especially when primary closure of the soft tissue is not achievable, the
use of a resorbable barrier membrane is recommended.[10] The membrane acts as a
barrier against soft-tissue invasion into the graft site, allowing for undisturbed bone
regeneration.[3][6][8][9]

e Wound Closure: Suture the soft tissue flaps to achieve primary closure over the grafted site.

» Healing Period: Allow for a sufficient healing period for osseointegration to occur. A healing
time of approximately six months is generally recommended before implant placement in
sites grafted with Endobon®.[10]

Visualizations
Experimental Workflow for Endobon® Preparation and
Implantation

Click to download full resolution via product page

Caption: Workflow for preparing and implanting Endobon® granules.

Logical Relationships of Endobon® Implantation
Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1176427#handling-and-preparation-of-endobon-
granules-for-implantation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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